A Technical Guide to the Thermodynamic Properties and Molecular Weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol
A Technical Guide to the Thermodynamic Properties and Molecular Weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol
Abstract
This technical guide provides a comprehensive framework for the characterization of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a molecule of significant interest in medicinal chemistry and drug development. We present a detailed analysis of its molecular weight and a thorough exploration of the methodologies for determining its key thermodynamic properties, including enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG). This document is intended for researchers, scientists, and drug development professionals, offering both theoretical underpinnings and practical, step-by-step protocols for experimental and computational evaluation. By elucidating the energetic landscape of this compound, this guide aims to empower rational drug design and optimization efforts.
Introduction: The Significance of Thermodynamic Characterization in Drug Discovery
The journey of a drug candidate from initial discovery to clinical application is a complex, multi-faceted process. A critical, yet often underestimated, aspect of this journey is the thorough characterization of the candidate's physicochemical properties. Among these, the thermodynamic profile—encompassing enthalpy, entropy, and Gibbs free energy—governs the molecule's behavior in biological systems.[1] Understanding these properties is not merely an academic exercise; it provides profound insights into a drug's binding affinity, specificity, and mechanism of action.
2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, a heterocyclic compound featuring a purine scaffold linked to a piperazine-ethanol moiety, represents a class of molecules with considerable therapeutic potential. The purine core is a well-established pharmacophore, while the piperazine ring is known to enhance aqueous solubility and bioavailability.[2] A detailed understanding of the thermodynamic driving forces behind its molecular interactions is paramount for optimizing its efficacy and safety profile. This guide provides the necessary tools and knowledge to achieve this.
Molecular Weight Determination: A Foundational Parameter
The molecular weight of a compound is a fundamental property, essential for stoichiometric calculations in synthesis, formulation, and analytical testing.
Calculation from Molecular Formula
The molecular formula for 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is C₁₁H₁₆N₆O. The molecular weight is calculated by summing the atomic weights of its constituent atoms.[3][4]
Table 1: Calculation of the Molecular Weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol
| Element | Number of Atoms | Atomic Weight ( g/mol ) | Total Weight ( g/mol ) |
| Carbon (C) | 11 | 12.011 | 132.121 |
| Hydrogen (H) | 16 | 1.008 | 16.128 |
| Nitrogen (N) | 6 | 14.007 | 84.042 |
| Oxygen (O) | 1 | 15.999 | 15.999 |
| Total | 248.29 g/mol |
The calculated molecular weight of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is 248.29 g/mol .
Caption: 2D structure of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol.
Experimental Determination of Thermodynamic Properties
Direct measurement of thermodynamic parameters provides the most accurate and reliable data. Calorimetry is the gold standard for these measurements in the pharmaceutical sciences.[5][6]
Isothermal Titration Calorimetry (ITC)
ITC is a powerful technique that directly measures the heat released or absorbed during a binding event in solution.[7][8][9] From a single experiment, it is possible to determine the binding affinity (Ka), enthalpy change (ΔH), and stoichiometry (n) of the interaction. The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated using the following fundamental thermodynamic equation:
ΔG = -RTln(Ka) = ΔH - TΔS
where R is the universal gas constant and T is the absolute temperature.
The choice of buffer, concentrations of the molecule and its binding partner, and the experimental temperature are critical for obtaining high-quality data. The buffer should have a low ionization enthalpy to minimize heat changes from buffer protonation/deprotonation upon binding.[10] The concentration of the macromolecule in the cell and the ligand in the syringe are chosen to ensure a "c" value (c = n * [macromolecule] * Ka) that allows for a sigmoidal binding isotherm, which is necessary for accurate fitting of the data.[10]
Caption: Workflow for Isothermal Titration Calorimetry (ITC).
-
Sample Preparation:
-
Instrument Setup:
-
Set the experimental temperature, typically between 2°C and 80°C.[11]
-
Equilibrate the instrument with the experimental buffer.
-
-
Loading the Calorimeter:
-
Load the binding partner solution into the sample cell and the 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol solution into the injection syringe.
-
-
Titration:
-
Perform a series of small, precise injections of the 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol solution into the sample cell.[11]
-
Allow the system to reach thermal equilibrium between injections.
-
-
Data Analysis:
-
The raw data, a series of heat pulses, is integrated to determine the heat change per injection.
-
The integrated data is then fit to a suitable binding model to extract the thermodynamic parameters.
-
Differential Scanning Calorimetry (DSC)
DSC is a technique used to measure the heat capacity of a sample as a function of temperature.[12][13] It is particularly useful for studying the thermal stability of molecules and their complexes. By measuring the change in the melting temperature (Tm) of a target protein in the presence and absence of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol, one can infer its binding and stabilizing effects.[14]
The scan rate is a critical parameter in DSC. A slower scan rate allows for better resolution of thermal transitions but requires longer experiment times. The choice of scan rate is often a compromise between resolution and throughput.[13] The concentration of the sample should be high enough to produce a detectable signal but not so high as to cause aggregation.
Caption: Workflow for Differential Scanning Calorimetry (DSC).
-
Sample Preparation:
-
Prepare solutions of the target molecule (e.g., a protein) with and without 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol in a suitable buffer.
-
Prepare a reference sample containing only the buffer.
-
-
Instrument Setup:
-
Set the starting and ending temperatures for the scan, as well as the scan rate (e.g., 60-120 °C/hour).[13]
-
-
Loading the Calorimeter:
-
Accurately load the sample and reference solutions into their respective DSC pans.
-
-
Thermal Scan:
-
Initiate the temperature scan, during which the instrument measures the differential heat flow required to maintain the sample and reference at the same temperature.
-
-
Data Analysis:
-
The resulting thermogram is analyzed to determine the melting temperature (Tm), which is the peak of the heat capacity curve.
-
A shift in Tm in the presence of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol indicates a change in the thermal stability of the target molecule upon binding.
-
Computational Prediction of Thermodynamic Properties
In silico methods offer a powerful complement to experimental techniques, providing insights into the molecular basis of thermodynamic properties and enabling the rapid screening of large numbers of compounds.
Density Functional Theory (DFT)
DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[15] It can be used to calculate the ground-state energy of a molecule, from which thermodynamic properties such as enthalpy and Gibbs free energy can be derived.[16][17] DFT is particularly useful for studying the intrinsic properties of a molecule in the gas phase or with implicit solvation models.[17]
The choice of the functional and basis set is crucial for the accuracy of DFT calculations. Different functionals are designed to approximate the exchange-correlation energy, and the choice depends on the specific system and properties of interest. Larger basis sets provide more accurate results but at a higher computational cost.
Caption: Workflow for Density Functional Theory (DFT) calculations.
Molecular Dynamics (MD) Simulations
MD simulations provide a dynamic view of molecular systems by numerically solving Newton's equations of motion for the atoms in the system.[18] This approach allows for the exploration of the conformational landscape of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol and its interactions with solvent and binding partners over time. Thermodynamic properties can be calculated from the simulation trajectory by averaging over the ensemble of sampled configurations.[18][19]
The choice of force field is paramount in MD simulations as it dictates the potential energy of the system. The force field must accurately represent the intra- and intermolecular interactions of the compound. The length of the simulation is also critical; it must be long enough to adequately sample the relevant conformational space to obtain converged thermodynamic properties.
Caption: Workflow for Molecular Dynamics (MD) simulations.
Conclusion: An Integrated Approach for Comprehensive Characterization
The determination of the molecular weight and thermodynamic properties of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol is a critical step in its development as a potential therapeutic agent. This guide has outlined a dual approach, combining rigorous experimental techniques with powerful computational methods, to achieve a comprehensive understanding of this molecule. The precise calculation of its molecular weight provides a foundational data point. Experimental methods, particularly ITC and DSC, offer direct and accurate measurements of its binding thermodynamics and thermal stability.[5][12] Complementary computational approaches, such as DFT and MD simulations, provide molecular-level insights and predictive capabilities.[15][20]
By integrating these methodologies, researchers can build a robust physicochemical profile of 2-[4-(7H-purin-6-yl)piperazin-1-yl]ethanol. This knowledge is not only fundamental to understanding its mechanism of action but also invaluable for guiding lead optimization, formulation development, and ultimately, its successful translation into a clinical candidate. The principles and protocols detailed herein provide a clear and actionable roadmap for the scientific community to unlock the full potential of this promising molecule.
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